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Introduction

Liver-expressed antimicrobial peptide 2 (LEAP-2) is a circulating peptide hormone that has
emerged as a key regulator of metabolism and appetite.[1] It is recognized as an endogenous
antagonist of the growth hormone secretagogue receptor (GHSR), the receptor for the hunger-
stimulating hormone ghrelin.[2][3][4] Given its role in energy homeostasis, accurate
measurement of LEAP-2 in human plasma is critical for research in obesity, diabetes, and
other metabolic disorders. This document provides detailed protocols and application notes for
the quantification of LEAP-2 in human plasma, with a primary focus on the widely used
Enzyme-Linked Immunosorbent Assay (ELISA) method.

Principle of LEAP-2 Measurement

The most common method for quantifying LEAP-2 in human plasma is the competitive ELISA.
This assay involves a competition between the LEAP-2 in the sample and a labeled LEAP-2
conjugate for a limited number of binding sites on a microplate coated with an anti-LEAP-2
antibody. The amount of labeled LEAP-2 bound to the antibody is inversely proportional to the
concentration of LEAP-2 in the sample. The signal is then detected, typically through a
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colorimetric reaction, and the concentration of LEAP-2 is determined by referencing a standard
curve.

Radioimmunoassay (RIA) is another method that has been used to determine LEAP-2 plasma
concentrations.[5] Additionally, mass spectrometry-based techniques have been employed for
the identification and characterization of LEAP-2 from human blood.[6]

I. Sample Collection and Preparation
Proper sample handling is crucial for accurate and reproducible results.
1. Blood Collection:

o Collect whole blood into tubes containing an anticoagulant such as EDTA or heparin.[7][8]
Sodium citrate tubes can also be used.[9]

e Itis recommended to process the blood as soon as possible after collection.[8]

2. Plasma Preparation:

e Centrifuge the blood sample at 1,000-2,000 x g for 10-15 minutes at 4°C.[7][9][10]
o Carefully aspirate the supernatant (plasma) without disturbing the cell pellet.[9][10]

o For platelet-poor plasma, a second centrifugation step at 2,000 x g for 15 minutes can be
performed.[10]

3. Sample Storage:
o For immediate analysis, plasma samples can be stored at 2-8°C.[10]

e For long-term storage, aliquot the plasma into polypropylene tubes and store at -20°C or
-80°C to avoid repeated freeze-thaw cycles.[7][8]

Il. Experimental Protocol: Competitive ELISA for
Human LEAP-2
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This protocol is a generalized procedure based on commercially available ELISA kits.[7][11][12]
It is essential to refer to the specific manufacturer's instructions for the kit being used.

A. Materials:

e Human LEAP-2 ELISA Kit (containing pre-coated microplate, standards, conjugate, wash
buffer, substrate, and stop solution)

e Human plasma samples

» Precision pipettes and tips

o Microplate reader capable of measuring absorbance at 450 nm

¢ Distilled or deionized water

o Plate shaker (optional)

B. Reagent Preparation:

e Bring all reagents and samples to room temperature before use.

e Prepare the wash buffer by diluting the concentrated wash buffer with distilled or deionized
water as per the kit instructions.

o Reconstitute the standards to create a standard curve according to the kit's manual. This
typically involves a serial dilution of the highest standard.

C. Assay Procedure:

e Add a specific volume of standards and plasma samples to the appropriate wells of the pre-
coated microplate.

e Add the LEAP-2-HRP (Horseradish Peroxidase) conjugate to each well (except the blank).

o Cover the plate and incubate for the time and temperature specified in the kit protocol (e.g.,
1 hour at 37°C).[7][12]
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o Aspirate the liquid from each well and wash the wells multiple times with the prepared wash
buffer.

» Add the substrate solution to each well and incubate for a specified time (e.g., 15-20
minutes) at room temperature or 37°C, protected from light. A blue color will develop.

e Add the stop solution to each well. The color will change from blue to yellow.

» Read the optical density (OD) of each well at 450 nm within 30 minutes of adding the stop
solution.

D. Data Analysis:

Calculate the average OD for each standard and sample.
o Subtract the average OD of the blank from the average OD of all other wells.

o Create a standard curve by plotting the average OD of each standard on the y-axis against
the corresponding LEAP-2 concentration on the x-axis.

e Use the standard curve to determine the concentration of LEAP-2 in the plasma samples.
This is typically done by interpolation from the standard curve. The intensity of the color is
inversely proportional to the LEAP-2 concentration.[7]

Data Presentation

Table 1: Performance Characteristics of Commercially Available Human LEAP-2 ELISA Kits
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Phoenix . MyBioSour .
BioVendor Kamiya Cloud-
Pharmaceut ce . .
Feature . (RD1911362 Biomedical Clone
icals (EK- (MBS72529
00R) (KT-89019) (SEA837Hu)
075-40) 18)
N Quantitative - )
Competitive N Competitive Sandwich
Assay Type EIA Competitive
ELISA ELISA ELISA
ELISA
Serum, Serum,
Plasma, Cell Plasma, Cell Serum,
Culture Culture Plasma,
Plasma- )
Sample Type Plasma EDTA Supernatants  Supernatants  Tissue
, Body Fluid , Body Fluid Homogenate
And Tissue and Tissue S
Homogenate Homogenate
1.0 mg/dL
o 0.16 N (Note: N <0.058
Sensitivity Not Specified ) Not Specified
ng/mL[13] Unusual unit) ng/mL
[11]
) 0.27-6.7 0.2-25 N 0.156-10
Linear Range Not Specified  1-25 ng/mL
ng/mL[13] ng/mL[14] ng/mL[12]
Intra-assay a N
oV <10%][13] <10% Not Specified  Not Specified < 10%
Inter-assay N N
Y <15%][13] <10% Not Specified  Not Specified <12%

Note: The information in this table is based on publicly available data from the manufacturers'

websites and may be subject to change. Always refer to the product-specific datasheet for the

most accurate information.
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Figure 1. General Workflow for Competitive ELISA of LEAP-2
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Caption: General Workflow for Competitive ELISA of LEAP-2.
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Figure 2. LEAP-2 Antagonism of Ghrelin Signaling
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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